Cas no 13221-94-8 (3-(tert-Butyl)-2,4-pentanedione)

• Product Name: 3-(tert-Butyl)-2,4-pentanedione
• CAS No: 13221-94-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD01846256
• CID: 898925
• Update Time: 2026-04-29

3-(tert-Butyl)-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)pentane-2,4-dione
• 3-(TERT-BUTYL)-2,4-PENTANEDIONE
• 3-tert-butylpentane-2,4-dione
• 3-tert-butyl-2,4-pentanedione
• 3-tert-Butylacenylaceton
• 3-tert-butylacetylacetone
• 3-tert-butyl-pentane-2,4-dione
• AC1L6FBM
• AC1Q5BZL
• butylpentanedione
• CTK4B7806
• NSC103095
• 3-(tert-Butyl)pentan-2,4-dione, tech grade
• 3-(tert-Butyl)-2,4-pentanedione

• MDL： MFCD01846256
• Inchi： InChI=1S/C9H16O2/c1-6(10)8(7(2)11)9(3,4)5/h8H,1-5H3
• InChI Key： YTSTYSFZVKPLAT-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(=O)C)C(C)(C)C

Computed Properties

• Exact Mass: 156.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 205.7°C at 760 mmHg
• PSA: 34.14

3-(tert-Butyl)-2,4-pentanedione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C(BD196470)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds